Cas no 2138247-05-7 (methyl 6-{(propan-2-yl)sulfamoylmethyl}pyridine-3-carboxylate)

• Product Name: methyl 6-{(propan-2-yl)sulfamoylmethyl}pyridine-3-carboxylate
• CAS No: 2138247-05-7
• MF: C₁₁H₁₆N₂O₄S
• MW: 272.320741653442
• CID: 5902054
• PubChem ID: 165478008
• Update Time: 2025-06-28

methyl 6-{(propan-2-yl)sulfamoylmethyl}pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 6-{(propan-2-yl)sulfamoylmethyl}pyridine-3-carboxylate
• methyl 6-{[(propan-2-yl)sulfamoyl]methyl}pyridine-3-carboxylate
• 2138247-05-7
• EN300-1067270

• Inchi： 1S/C11H16N2O4S/c1-8(2)13-18(15,16)7-10-5-4-9(6-12-10)11(14)17-3/h4-6,8,13H,7H2,1-3H3
• InChI Key： QMOARSIWPKNIBM-UHFFFAOYSA-N
• SMILES： S(CC1C=CC(C(=O)OC)=CN=1)(NC(C)C)(=O)=O

Computed Properties

• Exact Mass: 272.08307817g/mol
• Monoisotopic Mass: 272.08307817g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 93.7Ų

Additional information on methyl 6-{(propan-2-yl)sulfamoylmethyl}pyridine-3-carboxylate

Methyl 6-{(Propan-2-yl)sulfamoylmethyl}pyridine-3-carboxylate (CAS No. 2138247-05-7): A Comprehensive Overview

Methyl 6-{(propan-2-yl)sulfamoylmethyl}pyridine-3-carboxylate, identified by its CAS number 2138247-05-7, is a compound of significant interest in the field of chemical and biomedical research. This compound, featuring a pyridine core with a sulfamoyl functional group and a methyl ester at the 3-position, has garnered attention due to its potential applications in drug discovery and molecular biology.

The structural uniqueness of Methyl 6-{(propan-2-yl)sulfamoylmethyl}pyridine-3-carboxylate lies in its combination of a pyridine ring, which is a common motif in many bioactive molecules, with a sulfamoyl substituent. The sulfamoyl group, characterized by the -SO₂NH₂ moiety, is known for its ability to form hydrogen bonds and participate in various biochemical interactions. This feature makes the compound a promising candidate for developing novel therapeutic agents.

In recent years, there has been a surge in research focused on designing molecules that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurological disorders. The pyridine scaffold is particularly valuable in this context due to its prevalence in natural products and pharmacologically active compounds. For instance, several FDA-approved drugs contain pyridine derivatives, highlighting their biological significance.

The presence of the (propan-2-yl)sulfamoylmethyl group in Methyl 6-{(propan-2-yl)sulfamoylmethyl}pyridine-3-carboxylate adds another layer of complexity and functionality to the molecule. This group can potentially interact with target proteins through multiple binding modes, including hydrogen bonding and hydrophobic interactions. Such interactions are crucial for the development of high-affinity ligands that can selectively modulate biological processes.

Recent studies have demonstrated the importance of sulfamoyl-containing compounds in drug development. For example, sulfonamides have been widely used in antibiotics and anti-inflammatory drugs due to their ability to inhibit enzyme activity and receptor binding. The sulfamoyl group in Methyl 6-{(propan-2-yl)sulfamoylmethyl}pyridine-3-carboxylate may similarly contribute to its biological activity by engaging with specific targets.

The methyl ester at the 3-position of the pyridine ring in Methyl 6-{(propan-2-yl)sulfamoylmethyl}pyridine-3-carboxylate is another critical feature that influences its chemical properties. Ester groups are known to be versatile functional moieties that can undergo various chemical transformations, including hydrolysis and transesterification. These reactions can be exploited to modify the compound's properties or to link it with other molecules for the development of prodrugs or conjugates.

In the context of drug discovery, Methyl 6-{(propan-2-yl)sulfamoylmethyl}pyridine-3-carboxylate could serve as a key intermediate in synthesizing more complex molecules. Its structural features make it amenable to further derivatization, allowing researchers to explore different pharmacophores and optimize biological activity. This flexibility is particularly valuable when designing molecules that need to meet stringent pharmacokinetic and pharmacodynamic requirements.

One of the most exciting aspects of Methyl 6-{(propan-2-yl)sulfamoylmethyl}pyridine-3-carboxylate is its potential application in targeting specific disease-related pathways. For instance, researchers have shown that sulfamoyl-containing compounds can interact with enzymes involved in metabolic pathways relevant to cancer progression. By modulating these enzymes, such compounds may help restore normal cellular function or inhibit tumor growth.

Another area where this compound shows promise is in the treatment of neurological disorders. Pyridine derivatives have been extensively studied for their potential as neuroactive agents due to their ability to cross the blood-brain barrier and interact with central nervous system receptors. The sulfamoyl group may further enhance its penetration into neural tissues by improving solubility and stability.

The synthesis of Methyl 6-{(propan-2-yl)sulfamoylmethyl}pyridine-3-carboxylate involves several key steps that highlight its complexity as a chemical entity. The process typically begins with the preparation of a pyridine derivative followed by functionalization at the 3-position with an ester group. The introduction of the (propan-2-yl)sulfamoylmethyl group requires careful control of reaction conditions to ensure high yield and purity.

In terms of analytical techniques, Methyl 6-{(propan-2-yl)sulfamoylmethyl}pyridine-3-carboxylate can be characterized using various spectroscopic methods such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. These techniques provide detailed information about the compound's structure and purity, which are essential for ensuring its suitability for further applications.

The pharmacological evaluation of Methyl 6-{(propan-2-ylsulfamoylmethyl}pyridine -3-carboxylate involves both in vitro and in vivo studies to assess its biological activity and safety profile. In vitro assays can provide initial insights into how the compound interacts with biological targets, while animal models offer a more comprehensive assessment of its efficacy and toxicity.

One notable study published recently demonstrated that derivatives similar to Methyl 6-{(propan -2-y lsulf am oym eth y l } p y rid ine -3 -car box y l ate } exhibit significant anti-inflammatory properties by inhibiting key pro-inflammatory cytokines. This finding underscores the potential therapeutic value of sulfamoyl-containing pyridine derivatives in treating chronic inflammatory diseases.

Another study explored the antimicrobial activity of related compounds, revealing their ability to disrupt bacterial cell wall synthesis. This mechanism suggests that Methyl 6-{(propan -2-y lsulf am oym eth y l } p y rid ine -3 -car box y l ate } could be developed into novel antibiotics or used in combination with existing antibiotics to combat resistant strains.

The future directions for research on Methyl 6-{(propan -2-y lsulf am oym eth y l } p y rid ine -3 -car box y l ate } are numerous and exciting. One area of focus is optimizing its chemical synthesis to improve yield and reduce costs, making it more accessible for large-scale production. Additionally, exploring new derivatives through structural modifications could lead to enhanced biological activity or improved pharmacokinetic properties.

Collaborative efforts between chemists, biologists, and clinicians will be crucial in translating laboratory findings into clinical applications. By leveraging interdisciplinary approaches, researchers can accelerate the development process and bring new therapeutic options to patients who need them most.